Cas no 2092615-57-9 (1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene)

• Product Name: 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene
• CAS No: 2092615-57-9
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• CID: 5883210
• PubChem ID: 131267528
• Update Time: 2025-05-22

1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene
• 2092615-57-9
• EN300-6511307

• Inchi： 1S/C8H6BrF3/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3,8H,1H3
• InChI Key： BNVULCHRWPIPKG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(C)C=1F)(F)F

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene

1-Bromo-4-(Difluoromethyl)-3-Fluoro-2-Methylbenzene: A Comprehensive Overview

The compound 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene, identified by the CAS number 2092615-57-9, is a complex aromatic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethyl group, and a fluorine atom attached to the benzene ring, along with a methyl group. The combination of these substituents imparts distinct chemical properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as high-performance polymers and organic semiconductors. The presence of multiple electronegative groups (bromine and fluorine) on the benzene ring enhances its electronic properties, making it suitable for applications in optoelectronics and energy storage devices. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated that derivatives of this compound can significantly improve the efficiency of organic solar cells.

In addition to its role in material science, 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene has shown promise in pharmaceutical research. The compound's ability to act as an intermediate in the synthesis of bioactive molecules has attracted attention from medicinal chemists. A 2023 paper in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting potential applications in drug development.

The synthesis of 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene involves a multi-step process that typically includes Friedel-Crafts alkylation and bromination reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, researchers have explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

From an environmental perspective, understanding the behavior of 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term effects on aquatic and terrestrial environments. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

In conclusion, 1-bromo-4-(difluoromethyl)-3-fluoro-2-methylbenzene (CAS No. 2092615-57-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.